8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate
8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate
Brand Name:
Vulcanchem
CAS No.:
114367-12-3
VCID:
VC0052359
InChI:
InChI=1S/C24H20B.C16H23N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-8-15(9-4-1)14-18-13-7-12-17-11-6-2-5-10-16(17)18/h1-20H;1,3-4,8-9H,2,5-7,10-14H2/q-1;+1
SMILES:
[B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.C1CCC2=[N+](CC1)CCCN2CC3=CC=CC=C3
Molecular Formula:
C40H43BN2
Molecular Weight:
562.608
8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate
CAS No.: 114367-12-3
Main Products
VCID: VC0052359
Molecular Formula: C40H43BN2
Molecular Weight: 562.608
![8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate - 114367-12-3](/images/no_structure.jpg)
| CAS No. | 114367-12-3 |
|---|---|
| Product Name | 8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate |
| Molecular Formula | C40H43BN2 |
| Molecular Weight | 562.608 |
| IUPAC Name | 1-benzyl-2,3,4,6,7,8,9,10-octahydropyrimido[1,2-a]azepin-5-ium;tetraphenylboranuide |
| Standard InChI | InChI=1S/C24H20B.C16H23N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;1-3-8-15(9-4-1)14-18-13-7-12-17-11-6-2-5-10-16(17)18/h1-20H;1,3-4,8-9H,2,5-7,10-14H2/q-1;+1 |
| Standard InChIKey | BSVAQMFSSBXYTG-UHFFFAOYSA-N |
| SMILES | [B-](C1=CC=CC=C1)(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.C1CCC2=[N+](CC1)CCCN2CC3=CC=CC=C3 |
| Synonyms | 8-Benzyl-1,8-diazabicyclo[5.4.0]undec-7-ene tetraphenylborate |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume